1H-Pyrrole-3-acetic acid, 2,5-dimethyl-1-phenyl-

• IUPAC Name: 2-(2,5-dimethyl-1-phenylpyrrol-3-yl)acetic acid
• InChI: InChI=1S/C14H15NO2/c1-10-8-12(9-14(16)17)11(2)15(10)13-6-4-3-5-7-13/h3-8H,9H2,1-2H3,(H,16,17)
• InChI Key: WDIBEOKYTBZMKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2)C)CC(=O)O
• Molecular Formula: C14H15NO2
• DSSTOX Substance ID: DTXSID90209121
• Molecular Weight: 229.27 g/mol
• CAS RN: 60352-47-8

Description

“1H-Pyrrole-3-acetic acid, 2,5-dimethyl-1-phenyl-” is a compound that belongs to the class of organic compounds known as pyrroles. Pyrrole is a biologically active scaffold which possesses a diverse nature of activities. The combination of different pharmacophores in a pyrrole ring system has led to the formation of more active compounds.

Synthesis Analysis

The synthesis of pyrrole derivatives often involves the Paal–Knorr reaction. For instance, 3-(2,5-dimethyl-1H-pyrrol-1-yl) benzonitrile was synthesized by the condensation of 3-aminobenzonitrile with 2,5-hexanedione. An aldehyde group was then introduced at the 3-position on the pyrrole ring to obtain the 3-(3-formyl-2,5-dimethyl-1H-pyrrol-1-yl) benzonitrile.

Molecular Structure Analysis

The molecular structure of “1H-Pyrrole-3-acetic acid, 2,5-dimethyl-1-phenyl-” is characterized by a pyrrole ring, which is a five-membered aromatic heterocycle. The pyrrole ring is substituted with two methyl groups at positions 2 and 5, and a phenyl group at position 1.

Chemical Reactions Analysis

Pyrrole derivatives can undergo a variety of chemical reactions. For instance, the Paal–Knorr reaction, a condensation reaction, is commonly used to synthesize pyrrole derivatives. Other reactions include the Michael addition of pyrrole with electrophilic olefins.

Scientific Research Applications

Synthesis of Indole Derivatives

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Antifungal Agents

2,5-Dimethylpyrrole compounds, including the one , are promising starting materials in drug research due to their various biological activities such as antifungal properties.

Antihypertensive Drugs

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Antitubercular Drugs

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Antibacterial Activity

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Inhibition of Enoyl ACP Reductase and DHFR Enzymes

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Future Directions

Pyrrole derivatives have shown potential in various therapeutic applications, leading to a growing interest in their exploration. Future research may focus on the design and synthesis of new pyrrole derivatives, their biological evaluation, and the development of more efficient synthetic methods.